Cas no 1006484-34-9 (1-(carbamoylmethyl)-1H-pyrazole-4-carboxylic acid)

1-(carbamoylmethyl)-1H-pyrazole-4-carboxylic acid structure
1006484-34-9 structure
Product Name:1-(carbamoylmethyl)-1H-pyrazole-4-carboxylic acid
CAS No:1006484-34-9
MF:C6H7N3O3
MW:169.138080835342
CID:3159968
PubChem ID:19623317
Update Time:2025-04-21

1-(carbamoylmethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Carbamoylmethyl-1H-pyrazole-4-carboxylic acid
    • 1-(carbamoylmethyl)-1H-pyrazole-4-carboxylic acid
    • F8880-4866
    • 1006484-34-9
    • 1-(2-Amino-2-oxoethyl)-1H-pyrazole-4-carboxylic acid
    • DB-389299
    • DTXSID80599144
    • 1-Carbamoylmethyl-1H-pyrazole-4-carboxylicacid
    • AKOS000314628
    • 1-(2-amino-2-oxoethyl)pyrazole-4-carboxylic acid
    • MDL： MFCD06805789
    • Inchi： 1S/C6H7N3O3/c7-5(10)3-9-2-4(1-8-9)6(11)12/h1-2H,3H2,(H2,7,10)(H,11,12)
    • InChI Key： IWRZMDGLBLDHNZ-UHFFFAOYSA-N
    • SMILES： O=C(CN1C=C(C(=O)O)C=N1)N

Computed Properties

  • Exact Mass: 169.04874109Da
  • Monoisotopic Mass: 169.04874109Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 98.2Ų

1-(carbamoylmethyl)-1H-pyrazole-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C134936-100mg
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 $ 185.00 2022-06-06
TRC
C134936-500mg
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Chemenu
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Chemenu
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Chemenu
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Enamine
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Enamine
EN300-53121-2.5g
1-(carbamoylmethyl)-1H-pyrazole-4-carboxylic acid
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 $1360.0 2023-02-10
Enamine
EN300-53121-5.0g
1-(carbamoylmethyl)-1H-pyrazole-4-carboxylic acid
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Enamine
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